Cas no 2172112-63-7 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid
• CAS No: 2172112-63-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6238662
• PubChem ID: 165505199
• Update Time: 2025-10-19

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid
• EN300-1485211
• 2172112-63-7

• Inchi： 1S/C28H28N2O5/c1-16-12-13-19(14-24(16)27(32)33)30-26(31)17(2)18(3)29-28(34)35-15-25-22-10-6-4-8-20(22)21-9-5-7-11-23(21)25/h4-14,17-18,25H,15H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DAAACYJAJKRDGM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NC1C=CC(C)=C(C(=O)O)C=1)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid (CAS No. 2172112-63-7)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid, identified by its CAS number 2172112-63-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked through a methoxycarbonyl group, an amino functionality, and a benzoic acid backbone. The presence of multiple substituents such as methyl groups and amino derivatives enhances its potential utility in various chemical and biological applications.

The structural complexity of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid makes it a versatile intermediate in the synthesis of more complex pharmaceutical agents. The fluorenyl group, known for its stability and fluorescence properties, is particularly valuable in medicinal chemistry for developing bioimaging agents and fluorescent probes. Additionally, the methoxycarbonyl (MOC) protecting group is commonly employed in peptide synthesis and drug development, facilitating controlled reactions and protecting sensitive functional groups during synthetic pathways.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The benzoic acid moiety in this compound contributes to its potential as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Furthermore, the combination of methyl groups and amide linkages may influence the compound's solubility, bioavailability, and metabolic stability, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have suggested that derivatives of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurological disorders. These findings align with the broader trend toward rational drug design, where structural modifications are systematically explored to optimize therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions, including condensation, protection-deprotection strategies, and purification techniques. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for ensuring the purity and structural integrity of the final product. Given its complexity, the synthetic route must be meticulously optimized to minimize side reactions and maximize yield.

From a pharmaceutical perspective, the potential applications of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid extend beyond mere intermediates. Functionalized derivatives could serve as scaffolds for developing new drugs targeting diseases such as cancer, diabetes, and autoimmune conditions. The fluorenyl group's photophysical properties also make it suitable for designing photoactivatable compounds used in controlled-release drug delivery systems.

The role of computational modeling in predicting the behavior of such molecules cannot be overstated. Advanced algorithms can simulate interactions between 5-3-(...) and biological targets, providing insights into binding affinities and metabolic pathways. These simulations are crucial for guiding experimental efforts and reducing the time required to bring a new drug candidate from discovery to clinical trials.

In conclusion, 5-3-(...) (CAS No. 2172112-63-7) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for innovation in drug design, bioimaging technologies, and therapeutic development. As research continues to uncover new methodologies for synthesizing and functionalizing complex organic molecules, compounds like this one will remain at the forefront of scientific exploration.